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Compound of Interest

Compound Name:
2-[(Difluoromethyl)sulfanyl]-1,3-

benzothiazole

Cat. No.: B1332709 Get Quote

Technical Guide: 2-
[(Difluoromethyl)sulfanyl]-1,3-benzothiazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole, a sulfur- and fluorine-containing heterocyclic compound. Benzothiazole

derivatives are a significant class of compounds in medicinal chemistry, known to exhibit a wide

range of biological activities, including antimicrobial, anticancer, and anti-inflammatory

properties.[1][2][3] The introduction of a difluoromethylsulfanyl group at the 2-position of the

benzothiazole core can significantly influence its physicochemical properties and biological

activity. This document details the chemical and physical properties, safety information,

synthesis, and potential biological relevance of this specific molecule.

Chemical and Physical Properties
The properties of 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole (CAS No. 943-08-8) are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1332709?utm_src=pdf-interest
https://www.benchchem.com/product/b1332709?utm_src=pdf-body
https://www.benchchem.com/product/b1332709?utm_src=pdf-body
https://www.pharmacyjournal.in/assets/archives/2023/vol8issue3/8051-1693643080640.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401404/
https://www.mdpi.com/2673-4079/6/4/41
https://www.benchchem.com/product/b1332709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 943-08-8 [4]

Molecular Formula C₈H₅F₂NS₂ [4]

Molecular Weight 217.26 g/mol [4]

IUPAC Name

2-

[(Difluoromethyl)sulfanyl]-1,3-

benzothiazole

[4]

Synonyms

1,3-benzothiazol-2-yl

difluoromethyl sulfide, 2-

(Difluoromethylthio)benzothiaz

ole

Appearance
Powder; Liquid or Solid or

Semi-solid
[4]

Purity 95%

Storage Temperature
Room temperature; Sealed in

dry, 2-8°C
[4]

Safety and Handling
2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole is classified as a hazardous substance. The

following table summarizes its GHS hazard information.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute toxicity (Oral,

Dermal, Inhalation),

Skin and eye irritation

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.

H315: Causes skin

irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P312, P330, P363, P501.[4]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Synthesis and Reactivity
The synthesis of 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole can be achieved through the

divergent S- and C-difluoromethylation of 2-substituted benzothiazoles.[5] A key reaction

involves the S-difluoromethylation and subsequent ring-opening of a 2-substituted

benzothiazole.

Experimental Protocol: Synthesis via S-
Difluoromethylation
A detailed experimental protocol for a similar class of reaction is described in the literature.[5]

The following is a representative procedure:

To a solution of a 2-substituted benzothiazole (1 equivalent) in a suitable solvent such as DMF,

is added a difluoromethylating agent (e.g., TMSCF₂H, 3 equivalents) and a base (3

equivalents) at room temperature. The reaction mixture is stirred for a specified time (e.g., 3
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hours). The progress of the reaction can be monitored by ¹⁹F NMR spectroscopy. Upon

completion, the reaction is quenched and the product is isolated and purified using standard

techniques such as column chromatography.

Synthesis Workflow

Synthesis Workflow for 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole

Start with 2-substituted benzothiazole

Add difluoromethylating agent (e.g., TMSCF₂H) and base in DMF

Stir at room temperature for 3 hours

Monitor reaction by ¹⁹F NMR

Quench reaction and perform aqueous workup

Purify by column chromatography

Isolate 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole.

Biological Activity
While specific studies on the biological activity of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole are not readily available in the public domain, the benzothiazole scaffold is a

well-established pharmacophore with a broad spectrum of biological activities.[1][2]

Derivatives of benzothiazole have been reported to possess:

Anticancer activity: Many benzothiazole derivatives have shown potent cytotoxic effects

against various cancer cell lines.[3]

Antimicrobial activity: The benzothiazole nucleus is a key component in a number of

compounds with antibacterial and antifungal properties.[6]

Anti-inflammatory activity: Certain benzothiazole derivatives have been investigated for their

potential to inhibit inflammatory pathways.[1]

Antitubercular activity: The benzothiazole scaffold has been explored for the development of

new antitubercular agents.[1]

The presence of the difluoromethylsulfanyl group in 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole may modulate these activities and confer unique pharmacological properties.

Further research is required to elucidate the specific biological profile of this compound.

Potential Biological Activities of Benzothiazole
Derivatives
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Potential Biological Activities of Benzothiazole Derivatives

Benzothiazole Core

Anticancer Antimicrobial Anti-inflammatory Antitubercular Antiviral Antioxidant

Click to download full resolution via product page

Caption: Overview of the diverse biological activities associated with the benzothiazole

scaffold.

Conclusion
2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole is a fluorinated benzothiazole derivative with

potential for further investigation in drug discovery and materials science. This guide has

summarized its key chemical and physical properties, safety information, and a general

synthetic approach. While specific biological data for this compound is lacking, the known

pharmacological importance of the benzothiazole class of compounds suggests that it may be

a valuable subject for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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